Cas no 89661-70-1 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester)
89661-70-1 structure
Product Name:Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
CAS No:89661-70-1
MF:C12H20N2O3
MW:240.298803329468
CID:592998
PubChem ID:71325512
Update Time:2025-04-19
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
- butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
- 89661-70-1
- Butyl (5-tert-butyl-1,2-oxazol-3-yl)carbamate
- Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
- DTXSID10754840
- SCHEMBL16245661
-
- Inchi: 1S/C12H20N2O3/c1-5-6-7-16-11(15)13-10-8-9(17-14-10)12(2,3)4/h8H,5-7H2,1-4H3,(H,13,14,15)
- InChI Key: LUMXORFVIKGSQE-UHFFFAOYSA-N
- SMILES: O1C(=CC(NC(=O)OCCCC)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 240.14739250g/mol
- Monoisotopic Mass: 240.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.4Ų
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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